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Introduction
Ac-LEHD-AMC is a fluorogenic substrate utilized for the kinetic analysis of caspase-9, an

initiator caspase pivotal in the apoptotic signaling cascade. The substrate consists of the

tetrapeptide sequence Leucine-Glutamic acid-Histidine-Aspartic acid, which is the recognition

sequence for caspase-9. This peptide is conjugated to 7-amino-4-methylcoumarin (AMC). In its

intact form, the substrate is non-fluorescent. However, upon cleavage by active caspase-9

between the aspartate and AMC residues, the liberated AMC fluoresces, with excitation and

emission maxima typically around 340-360 nm and 440-460 nm, respectively.[1][2] The rate of

this fluorescence increase is directly proportional to the caspase-9 activity.

Optimizing the substrate concentration is a critical step in developing a robust and reliable

kinetic assay. This ensures that the enzyme is operating under conditions that yield accurate

and reproducible data, which is essential for applications such as inhibitor screening and

determining enzyme kinetic parameters like Km and Vmax. These application notes provide a

detailed protocol for optimizing the Ac-LEHD-AMC concentration for caspase-9 kinetic assays.

Signaling Pathway
The following diagram illustrates the role of caspase-9 in the intrinsic apoptotic pathway,

leading to the cleavage of substrates like Ac-LEHD-AMC.
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Workflow for Ac-LEHD-AMC Concentration Optimization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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